N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C18H21NO4S/c1-22-15-5-4-6-16(23-2)17(15)18(21)19-11-14(20)12-7-9-13(24-3)10-8-12/h4-10,14,20H,11H2,1-3H3,(H,19,21)
• InChI Key: BXFJYSVUSSRULI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NCC(C2=CC=C(C=C2)SC)O
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol
• CAS No.: 1448043-26-2

Description

N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2,6-dimethoxybenzamide is a useful research compound. Its molecular formula is C18H21NO4S and its molecular weight is 347.43. The purity is usually 95%.
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Scientific Research Applications

Antiulcer Activity

• A study synthesized acyl derivatives of 2-(3,4-dimethoxyphenyl)ethylamine and evaluated their effectiveness in preventing stress-induced gastric ulcers. Among these, a compound closely related to the query showed significant antiulcer activity (Hosokami et al., 1992).

Metabolic Conversion

• Research on the metabolic conversion of N-methyl and N,N-dimethylbenzamides revealed that N-(hydroxymethyl)-benzamide, structurally related to the compound , was identified as a major metabolite of N-methylbenzamide (Ross et al., 1983).

Polymer Synthesis

• Novel aromatic polyimides were synthesized using derivatives including 4,4-(aminopheyloxy) phenyl-4-aminobenzamide, which shares structural similarities with the query compound. These polyimides showed promising properties for industrial applications (Butt et al., 2005).

Chromatographic Studies

• The reversed-phase liquid chromatographic retention of N-ethylbenzamides, including those with structural similarities to the query compound, was investigated, providing insights into quantitative structure-retention relationships (Lehtonen, 1983).

Metabolism and Demethylation Studies

• A study on the metabolism of N,N-dimethylbenzamides to N-methylbenzamides provided insights into the formation of N-hydroxymethyl-N-methylbenzamide, a compound related to the query (Constantino et al., 1992).

Anti-tumor Agents

• Research into 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester derivatives, which are structurally related, identified potent anti-tumor agents (Hayakawa et al., 2004).

HDAC Inhibitors for Cancer Therapy

• N-acylhydrazone derivatives, designed from trichostatin A and structurally similar to the query compound, were identified as potent HDAC 6/8 dual inhibitors, suggesting their potential in molecular therapies for cancer (Rodrigues et al., 2016).